Cas no 33691-09-7 (ethyl 2-(4-chlorophenyl)-2-formylacetate)

• Product Name: ethyl 2-(4-chlorophenyl)-2-formylacetate
• CAS No: 33691-09-7
• MF: C₁₁H₁₁ClO₃
• MW: 226.656242609024
• CID: 2116079
• PubChem ID: 13174739
• Update Time: 2025-04-21

ethyl 2-(4-chlorophenyl)-2-formylacetate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-(4-chlorophenyl)-2-formylacetate
• ethyl α-formyl-4-chlorophenylacetate
• Ethyl 2-(4-chlorophenyl)-3-oxopropanoate
• XAAPLYUHKZIFDM-UHFFFAOYSA-N
• DA-34488
• SCHEMBL3232287
• 33691-09-7
• ethyl 2-(4'-chlorophenyl)-2-formylacetate
• 2-(4-chlorophenyl)-3-oxo-propanoic acid ethyl ester
• Benzeneacetic acid, 4-chloro-.alpha.-formyl-, ethyl ester
• ethyl p-chlorophenyl-(alpha-formyl)acetate

• Inchi： 1S/C11H11ClO3/c1-2-15-11(14)10(7-13)8-3-5-9(12)6-4-8/h3-7,10H,2H2,1H3
• InChI Key： XAAPLYUHKZIFDM-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C(C=O)C(=O)OCC

Computed Properties

• Exact Mass: 226.0396719Da
• Monoisotopic Mass: 226.0396719Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• Density: 1.223±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 49-51 ºC
• Boiling Point: 143-145 ºC (8 Torr)
• Flash Point: 129.1±24.1 ºC,
• Solubility: Very slightly soluble (0.19 g/l) (25 º C),